Cas no 959238-29-0 (3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine)

• Product Name: 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• CAS No: 959238-29-0
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• MDL: MFCD09954909
• CID: 1123206
• PubChem ID: 34176314
• Update Time: 2025-04-20

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-(trifluoromethyl)-Imidazo[1,5-a]pyrazine
• 5,6,7,8-Tetrahydro-3-(trifluoromethyl)imidazo[1,5-a]pyrazine
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo-[1,5-a]pyrazine
• 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• P10869
• MFCD09954909
• Z1198266499
• 959238-29-0
• 3-trifluoromethyl-5,6,7,8-tetrahydro-imidazo[1,5-a]pyrazine
• PB10791
• DTXSID401183786
• SY032924
• AKOS006313507
• SCHEMBL411656
• EN300-657325
• AS-50683
• DB-090813

• MDL： MFCD09954909
• Inchi： 1S/C7H8F3N3/c8-7(9,10)6-12-4-5-3-11-1-2-13(5)6/h4,11H,1-3H2
• InChI Key： RMUCKQYMCXRUKE-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C2CNCCN21)(F)F

Computed Properties

• Exact Mass: 191.06703175g/mol
• Monoisotopic Mass: 191.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.8Ų